Cas no 2091029-38-6 (2-benzyl-4-(bromomethyl)-1H-imidazole)

• Product Name: 2-benzyl-4-(bromomethyl)-1H-imidazole
• CAS No: 2091029-38-6
• MF: C₁₁H₁₁BrN₂
• MW: 251.122441530228
• CID: 5238907
• Update Time: 2025-10-24

2-benzyl-4-(bromomethyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 5-(bromomethyl)-2-(phenylmethyl)-
• 2-benzyl-4-(bromomethyl)-1H-imidazole

• Inchi： 1S/C11H11BrN2/c12-7-10-8-13-11(14-10)6-9-4-2-1-3-5-9/h1-5,8H,6-7H2,(H,13,14)
• InChI Key： YJJVHANWHJHULP-UHFFFAOYSA-N
• SMILES： C1(CC2=CC=CC=C2)NC(CBr)=CN=1

Additional information on 2-benzyl-4-(bromomethyl)-1H-imidazole

Professional Introduction to 2-benzyl-4-(bromomethyl)-1H-imidazole (CAS No. 2091029-38-6)

2-benzyl-4-(bromomethyl)-1H-imidazole, a compound with the chemical identifier CAS No. 2091029-38-6, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic compound, characterized by its benzyl and bromomethyl substituents on an imidazole backbone, has garnered considerable attention due to its versatile structural features and potential applications in drug discovery and development.

The imidazole core of 2-benzyl-4-(bromomethyl)-1H-imidazole is a well-known pharmacophore in medicinal chemistry, widely recognized for its ability to interact with biological targets such as enzymes and receptors. The presence of the benzyl group at the 2-position enhances the lipophilicity of the molecule, making it more suitable for membrane permeability, while the bromomethyl group at the 4-position provides a reactive handle for further chemical modifications. These structural attributes make it an attractive scaffold for designing novel therapeutic agents.

In recent years, there has been a surge in research focusing on imidazole derivatives as potential candidates for treating various diseases, including cancer, infectious diseases, and neurological disorders. The unique reactivity of 2-benzyl-4-(bromomethyl)-1H-imidazole has been leveraged in the synthesis of small-molecule inhibitors that target critical biological pathways involved in disease progression. For instance, studies have demonstrated its utility in developing kinase inhibitors, which are essential in cancer therapy.

One of the most compelling aspects of 2-benzyl-4-(bromomethyl)-1H-imidazole is its role as a key intermediate in the synthesis of more complex molecules. The bromomethyl functionality allows for facile introduction of various pharmacophoric groups through nucleophilic substitution reactions, enabling chemists to fine-tune the properties of their compounds. This flexibility has been exploited in the development of novel antiviral agents, where imidazole derivatives have shown promise in inhibiting viral replication.

The benzyl group in 2-benzyl-4-(bromomethyl)-1H-imidazole also contributes to its chemical diversity, allowing for further derivatization through cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing biaryl structures, which are prevalent in many bioactive molecules. The ability to introduce aryl groups at specific positions on the imidazole ring has opened up new avenues for drug design, particularly in targeting protein-protein interactions.

Recent advances in computational chemistry have further enhanced the utility of 2-benzyl-4-(bromomethyl)-1H-imidazole. Molecular modeling studies have revealed insights into its binding modes with biological targets, providing valuable information for rational drug design. These studies have identified key interactions between the benzyl and bromomethyl groups with residues in target proteins, guiding the optimization of lead compounds towards higher affinity and selectivity.

The pharmaceutical industry has taken notice of these developments, with several companies incorporating imidazole derivatives into their pipelines for preclinical and clinical trials. The synthetic accessibility of 2-benzyl-4-(bromomethyl)-1H-imidazole has been a significant factor in its adoption by research teams worldwide. Efficient synthetic routes have been developed, enabling large-scale production for both academic and industrial applications.

In conclusion, 2-benzyl-4-(bromomethyl)-1H-imidazole (CAS No. 2091029-38-6) stands out as a versatile and highly functional compound with broad applications in pharmaceutical research and drug development. Its unique structural features and reactivity make it an invaluable tool for chemists and biologists striving to develop innovative therapies against some of the most challenging diseases faced by humanity today.